4-Chlorobenzenesulfonylurea
Overview
Description
4-Chlorobenzenesulfonylurea (4-CBSU) is a synthetic chemical compound belonging to the sulfonylurea class of compounds. It is a white solid which is soluble in water and other polar solvents. 4-CBSU has a wide range of applications in scientific research, including in biochemistry, molecular biology, and pharmacology.
Scientific Research Applications
Nanostructured Material Synthesis
4-Chlorobenzenesulfonate (4-CBS), a derivative of 4-Chlorobenzenesulfonylurea, has been used in creating novel organo-mineral hybrid nanomaterials. By intercalating 4-CBS between layers of zinc-aluminum layered double hydroxides (LDHs), researchers successfully synthesized a stable hybrid nanostructured material. This material was characterized using X-ray diffraction and infrared spectroscopy, demonstrating good intercalation and stability under optimized conditions (Lakraimi et al., 2006).
Environmental Remediation
In environmental science, this compound has been studied for its role in the photocatalytic degradation of pollutants. For instance, the degradation of environmentally relevant organic compounds, including 4-chlorophenol, was investigated using a fluidized bed photoreactor with TiO2 particles. The study focused on the breakdown of these compounds into biodegradable organic acids, indicating the potential of this compound in wastewater treatment and environmental remediation (Haarstrick et al., 1996).
Synthesis of Pharmaceutical Compounds
This compound has applications in pharmaceutical chemistry as well. For example, it has been involved in the synthesis of subnanomolar human β3 adrenergic receptor agonists, demonstrating its utility in the development of potent medicinal compounds (Parmee et al., 1998).
Herbicide Analysis and Environmental Monitoring
The compound has also been utilized in the trace analysis of sulfonylurea herbicides in water. Techniques involving extraction, purification, and liquid chromatography with UV detection were developed to analyze sulfonylurea herbicides, demonstrating the relevance of this compound in environmental monitoring and agricultural chemical analysis (Corcia et al., 1997).
Biochemical Analysis
Biochemical Properties
4-Chlorobenzenesulfonylurea plays a significant role in biochemical reactions, particularly as an inhibitor of certain enzymes. It interacts with enzymes such as cytochrome P450 2C9, which is involved in drug metabolism . The interaction between this compound and cytochrome P450 2C9 is characterized by the binding of the compound to the enzyme’s active site, leading to inhibition of its catalytic activity. This inhibition can affect the metabolism of various substrates processed by cytochrome P450 2C9.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. The compound is metabolized by cytochrome P450 enzymes, including cytochrome P450 2C9 . This metabolism can lead to the formation of metabolites that may have different biological activities compared to the parent compound. Additionally, this compound can affect metabolic flux by inhibiting key enzymes involved in metabolic pathways, leading to changes in metabolite levels.
Properties
IUPAC Name |
(4-chlorophenyl)sulfonylurea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O3S/c8-5-1-3-6(4-2-5)14(12,13)10-7(9)11/h1-4H,(H3,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZEPYUPSYWCRBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)NC(=O)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8057691 |
Source
|
| Record name | 1-(4-Chlorobenzenesulfonyl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8057691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
22663-37-2 |
Source
|
| Record name | N-(Aminocarbonyl)-4-chlorobenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22663-37-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chlorobenzenesulfonylurea | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022663372 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(4-Chlorobenzenesulfonyl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8057691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(aminocarbonyl)-4-chlorobenzenesulphonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.030 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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